Cas no 351003-16-2 (Ethanethioic acid,S-[2-(3-nitrophenyl)-2-oxoethyl] ester)

• Product Name: Ethanethioic acid,S-[2-(3-nitrophenyl)-2-oxoethyl] ester
• CAS No: 351003-16-2
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 302881
• PubChem ID: 4390803
• Update Time: 2025-04-19

Ethanethioic acid,S-[2-(3-nitrophenyl)-2-oxoethyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-[2-(3-nitrophenyl)-2-oxoethyl] ester
• S-[2-(3-Nitrophenyl)-2-oxoethyl] ethanethioate
• 351003-16-2
• 2-Acetylthio-3'-nitroacetophenone
• DTXSID30402770

• Inchi： 1S/C10H9NO4S/c1-7(12)16-6-10(13)8-3-2-4-9(5-8)11(14)15/h2-5H,6H2,1H3
• InChI Key： KVXOBSQWMYDSHI-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.025
• Monoisotopic Mass: 239.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 48-52 °C(lit.)
• Flash Point: >230 °F
• Solubility: Not determined

Ethanethioic acid,S-[2-(3-nitrophenyl)-2-oxoethyl] ester Security Information

• WGK Germany：3